Cas no 1261858-85-8 (3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261858-85-8
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4921044
• Update Time: 2025-10-29

3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-7-3-9(15)8(14)2-6(7)11-10(20)1-5(4-19-11)12(16,17)18/h1-4,20H
• InChI Key： AHUXASBWRWVUHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC(C(F)(F)F)=CN=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 4.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261858-85-8)

3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by the chemical formula CAS No. 1261858-85-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with a hydroxyl group, a trichlorophenyl moiety, and a trifluoromethyl group. The unique structural arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine involves meticulous steps that highlight the compound's complexity and the precision required in its preparation. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring influences its reactivity and interaction with biological targets. This compound's structural features are particularly noteworthy due to their potential in modulating enzyme activity and binding affinity in drug design.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The combination of a hydroxyl group, trichlorophenyl substituent, and trifluoromethyl group in 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine suggests potential applications in the development of novel therapeutic agents. Specifically, the trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the trichlorophenyl moiety may contribute to binding interactions with biological targets by increasing electronic density at specific positions on the aromatic ring.

Recent studies have explored the pharmacological properties of related pyridine derivatives, demonstrating their efficacy in various disease models. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The hydroxyl group in 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine could serve as a hydrogen bond acceptor or participate in hydrophilic interactions with biological targets, further enhancing its binding affinity. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop new drugs.

The agrochemical industry has also shown interest in pyridine derivatives due to their potential as intermediates in pesticide and herbicide formulations. The structural features of 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine could contribute to its efficacy by interacting with target enzymes or receptors in pests. Furthermore, the presence of multiple halogen atoms may enhance its stability under environmental conditions, making it a suitable candidate for field applications.

From a synthetic chemistry perspective, 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine presents interesting challenges and opportunities. The synthesis requires careful control of reaction conditions to avoid unwanted side products and ensure high yield. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route. These methods not only improve efficiency but also allow for scalable production of the compound for further research and development.

The future prospects of 3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine are promising as ongoing research continues to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications. As our understanding of biological systems grows, so does the potential for this compound to contribute to advancements in medicine and agriculture.

In conclusion,3-Hydroxy-2-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261858-85-8) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for drug development and an intermediate for various synthetic applications. Continued exploration of its properties and functionalities will undoubtedly lead to new discoveries and innovations.